Cas no 928658-24-6 (4-(6-Fluoropyridin-3-yl)benzoic acid)

• Product Name: 4-(6-Fluoropyridin-3-yl)benzoic acid
• CAS No: 928658-24-6
• MF: C₁₂H₈FNO₂
• MW: 217.195826530457
• MDL: MFCD11849236
• CID: 4783815
• Update Time: 2024-03-01

4-(6-Fluoropyridin-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(6-Fluoropyridin-3-yl)benzoic acid
• 4-(6-Fluoro-3-pyridinyl)benzoic acid
• Benzoic acid, 4-(6-fluoro-3-pyridinyl)-
• 4-(6-fluoro-3-pyridyl)benzenecarboxylic acid

• MDL： MFCD11849236
• Inchi： 1S/C12H8FNO2/c13-11-6-5-10(7-14-11)8-1-3-9(4-2-8)12(15)16/h1-7H,(H,15,16)
• InChI Key： BQTCYQOJIFTDLE-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines